900510-03-4(PF-3274167),EX-A297,CS-5337

PF-3274167 Properties

Names and Identifiers

- PF-3274167
- PF3274167
- 5-[3-[3-(2-Chloro-4-fluorophenoxy)-1-azetidinyl]-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl]-2-methoxypyridine (ACI)
- Cligosiban
- PF 3274167
- TS-08759
- 5-[3-[3-(2-chloro-4-fluorophenoxy)azetidin-1-yl]-5-(methoxymethyl)-1,2,4-triazol-4-yl]-2-methoxypyridine
- GTPL13229
- BCP08878
- AC-35995
- Cligosiban [INN]
- CHEMBL594828
- PF-03274167; PF 03274167; PF03274167;PF3274167; PF 3274167
- SCHEMBL4126605
- cligosibanum
- 900510-03-4
- EX-A297
- AKOS030526977
- Pyridine, 5-(3-(3-(2-chloro-4-fluorophenoxy)-1-azetidinyl)-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl)-2-methoxy-
- 5-{3-[3-(2-chloro-4-fluorophenoxy)azetidin-1-yl]-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl}-2-methoxypyridine
- J-690387
- D361S17AIF
- PF-3274167cligosiban?
- 5-(3-(3-(2-chloro-4-fluorophenoxy)azetidin-1-yl)-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl)-2-methoxypyridine
- CS-5337
- BDBM50305506
- HY-15023
- BRD-K31417912-001-01-9
- UNII-D361S17AIF
- 5-{3-[3-(2-chloro-4-fluorophenoxy)azetidin-1-yl]-5-(methoxymethyl)-1,2,4-triazol-4-yl}-2-methoxypyridine
- 5-(3-(3-(2-chloro-4-fluorophenoxy)azetidin-1-yl)-5-(methoxymethyl)-1,2,4-triazol-4-yl)-2-methoxypyridine
- MDL： MFCD25976681
- InChIKey： HNIFCPBQMKPRCX-UHFFFAOYSA-N
- Inchi： 1S/C19H19ClFN5O3/c1-27-11-17-23-24-19(26(17)13-4-6-18(28-2)22-8-13)25-9-14(10-25)29-16-5-3-12(21)7-15(16)20/h3-8,14H,9-11H2,1-2H3
- SMILES： FC1C=C(Cl)C(OC2CN(C3N(C4C=CC(OC)=NC=4)C(COC)=NN=3)C2)=CC=1

Computed Properties

Exact Mass: 419.1160453g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 419.1160453g/mol
Heavy Atom Count: 29
Complexity: 532
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 74.5Å²

PF-3274167 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GUM2-1mg	PF-3274167	900510-03-4	≥98%	1mg	$28.00	2025-03-14
A2B Chem LLC	AH85370-1mg	Pf-3274167	900510-03-4	≥98%	1mg	$29.00	2024-05-20
Aaron	AR00GUUE-25mg	PF-3274167	900510-03-4	98%	25mg	$103.00	2025-01-24
Ambeed	A464505-25mg	5-(3-(3-(2-Chloro-4-fluorophenoxy)azetidin-1-yl)-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl)-2-methoxypyridine	900510-03-4	99%	25mg	$98.0	2025-02-22
Biosynth	FP103319-10 mg	PF 3274167	900510-03-4		10mg	$259.90
Chemenu	CM176614-100mg	5-(3-(3-(2-chloro-4-fluorophenoxy)azetidin-1-yl)-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl)-2-methoxypyridine	900510-03-4	98%	100mg	$1047	2021-08-05
Crysdot LLC	CD31000352-5mg	PF-3274167	900510-03-4	98+%	5mg	$139
DC Chemicals	DC7480-100 mg	PF-3274167（cligosiban）	900510-03-4	>98%	100mg	$500.0	2022-02-28
eNovation Chemicals LLC	D388286-50mg	5-(3-(3-(2-chloro-4-fluorophenoxy)azetidin-1-yl)-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl)-2-methoxypyridine	900510-03-4	98%	50mg	$250	2022-09-02
MedChemExpress	HY-15023-10mM*1 mL in DMSO	Cligosiban	900510-03-4	99.75%	10mM*1 mL in DMSO	￥660

PF-3274167 Synthesis

Synthetic Circuit 1

20605-41-8

900512-31-4

900510-03-4

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Tetrahydrofuran ; 1.5 h, reflux; cooled
1.2 Reagents: Ammonia Solvents: Ethyl acetate , Water

Reference

: A convenient synthesis of highly substituted 3-N,N-dialkylamino-1,2,4-triazoles

Batchelor, David V.; Beal, David M.; Brown, T. Bruce; Ellis, David; Gordon, David W.; et al, Synlett, 2008, (16), 2421-2424

Synthetic Circuit 2

20605-41-8

900512-30-3

900510-03-4

Reaction Conditions

1.1 Reagents: Methyl p-toluenesulfonate , Potassium tert-butoxide Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Trifluoroacetic acid Solvents: Tetrahydrofuran ; reflux

Reference

: Triazole oxytocin antagonists: Identification of an aryloxyazetidine replacement for a biaryl substituent

Brown, Alan; Brown, T. Bruce; Calabrese, Andrew; Ellis, Dave; Puhalo, Nicholas; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(2), 516-520

PF-3274167 Raw materials

PF-3274167 Preparation Products

PF-3274167 (900510-03-4)

PF-3274167 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:900510-03-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:900510-03-4)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles

Cas no 900510-03-4 (PF-3274167)